Cas no 1174766-05-2 (3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine)

• Product Name: 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• CAS No: 1174766-05-2
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD12198144
• CID: 1100605
• PubChem ID: 53397906
• Update Time: 2025-07-19

3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CS-0189812
• DTXSID00694387
• HVUZCEBLLIWKEE-UHFFFAOYSA-N
• EN300-12579364
• 5-(Methoxymethyl)pyridine-3-boronic acid pinacol ester
• E90711
• PS-12945
• 1174766-05-2
• AKOS015950248
• MFCD12198144
• 3-(METHOXYMETHYL)-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE

• MDL： MFCD12198144
• Inchi： 1S/C13H20BNO3/c1-12(2)13(3,4)18-14(17-12)11-6-10(9-16-5)7-15-8-11/h6-8H,9H2,1-5H3
• InChI Key： HVUZCEBLLIWKEE-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(COC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.1536237g/mol
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine

Comprehensive Overview of 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine (CAS No. 1174766-05-2)

In the realm of organic chemistry and pharmaceutical research, 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine (CAS No. 1174766-05-2) has emerged as a compound of significant interest. This boronic ester derivative, featuring a pyridine core, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry. Its unique structure, combining a methoxymethyl group and a dioxaborolane moiety, makes it a versatile intermediate for constructing complex molecules, particularly in drug discovery and material science.

The growing demand for boron-containing compounds in medicinal chemistry has propelled the popularity of this compound. Researchers are increasingly exploring its applications in the development of targeted therapies and bioconjugation strategies. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group is particularly valued for its stability and reactivity, enabling precise modifications in molecular frameworks. This aligns with current trends in personalized medicine and small-molecule drug design, where such intermediates play a pivotal role.

From an industrial perspective, CAS No. 1174766-05-2 is synthesized under controlled conditions to ensure high purity, a critical factor for its use in high-throughput screening and catalyst optimization. Its compatibility with aqueous and organic solvents further enhances its utility in diverse reaction environments. Recent studies highlight its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in drug development that targets protein degradation.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper storage in anhydrous conditions and avoidance of prolonged exposure to air are recommended to maintain its integrity. The compound’s thermodynamic stability and low toxicity profile make it a preferred choice for laboratory-scale and industrial applications alike.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine, focusing on reducing waste and energy consumption. This aligns with global initiatives to minimize the environmental footprint of chemical manufacturing. Additionally, its role in catalysis and ligand design continues to expand, driven by advancements in computational chemistry and machine learning-assisted synthesis planning.

For those seeking reliable sources of CAS No. 1174766-05-2, it is essential to partner with suppliers who adhere to stringent quality control standards. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify the compound’s purity and structural consistency. As the demand for boronic acid derivatives grows, this compound is poised to remain a key player in the toolkit of synthetic chemists and pharmaceutical researchers.

In summary, 3-(methoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine represents a fusion of innovation and practicality in chemical synthesis. Its applications span from drug discovery to material engineering, reflecting the dynamic interplay between molecular design and functional utility. As research progresses, this compound is likely to unlock new possibilities in precision chemistry and beyond.